(3R)-3-aminopyrrolidine-1-sulfonamide hydrochloride
Overview
Description
(3R)-3-aminopyrrolidine-1-sulfonamide hydrochloride, also known as 3-APSH, is a synthetic organic compound with a wide range of potential applications. It is a white crystalline solid that is soluble in water and has a melting point of 189.5°C. 3-APSH has been used in scientific research as a reagent for various synthesis methods, and it has also been studied for its biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of (3R)-3-aminopyrrolidine-1-sulfonamide hydrochloride is not fully understood. However, it is thought to act as a monoamine oxidase inhibitor, which means that it blocks the activity of the enzyme monoamine oxidase. This enzyme is involved in the breakdown of certain neurotransmitters, such as dopamine and serotonin. By blocking the activity of this enzyme, this compound may be able to increase the levels of these neurotransmitters, which could potentially have therapeutic benefits.
Biochemical and Physiological Effects
This compound has been studied for its biochemical and physiological effects. In laboratory studies, it has been found to increase the levels of certain neurotransmitters, such as dopamine and serotonin. It has also been found to have anti-inflammatory and antioxidant effects, as well as the potential to reduce the symptoms of certain neurological disorders, such as Parkinson’s disease.
Advantages and Limitations for Lab Experiments
(3R)-3-aminopyrrolidine-1-sulfonamide hydrochloride has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is also fairly stable, making it suitable for long-term storage. In addition, it is relatively non-toxic and has a low risk of side effects. However, there are also some limitations to using this compound in laboratory experiments. It is not very soluble in organic solvents, making it difficult to use in certain types of reactions. In addition, it can be difficult to obtain in large quantities, which can limit its use in certain types of experiments.
Future Directions
The potential future directions for (3R)-3-aminopyrrolidine-1-sulfonamide hydrochloride are numerous. It could be used in the development of new drugs or as a reagent in the synthesis of other compounds. It could also be studied further for its potential applications in the treatment of neurological disorders, such as Parkinson’s disease. In addition, it could be used in the development of new methods for synthesizing other compounds, or it could be used in the development of new biochemical and physiological effects.
Synthesis Methods
(3R)-3-aminopyrrolidine-1-sulfonamide hydrochloride is synthesized through a two-step process. The first step involves the reaction of 3-aminopyridine with 1-chloro-2-chloromethylbenzene in the presence of a base, such as sodium hydroxide or potassium hydroxide, to form an intermediate compound. The second step involves the reaction of this intermediate with sulfuric acid, forming the desired product. This two-step process is relatively simple and can be conducted in a laboratory setting.
Scientific Research Applications
(3R)-3-aminopyrrolidine-1-sulfonamide hydrochloride has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of other compounds, such as the anti-inflammatory drug celecoxib. It has also been used in the synthesis of other pharmaceuticals, such as the anti-cancer drug imatinib. In addition, this compound has been studied for its potential applications in the treatment of certain neurological disorders, such as Parkinson’s disease.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3R)-3-aminopyrrolidine-1-sulfonamide hydrochloride involves the reaction of (3R)-3-aminopyrrolidine with sulfamic acid, followed by the addition of hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "(3R)-3-aminopyrrolidine", "Sulfamic acid", "Hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve (3R)-3-aminopyrrolidine in water.", "Step 2: Add sulfamic acid to the solution and stir at room temperature for several hours.", "Step 3: Adjust the pH of the solution to acidic using hydrochloric acid.", "Step 4: Isolate the product by filtration and wash with water.", "Step 5: Dry the product under vacuum to obtain (3R)-3-aminopyrrolidine-1-sulfonamide hydrochloride." ] } | |
CAS RN |
2639391-39-0 |
Molecular Formula |
C4H12ClN3O2S |
Molecular Weight |
201.7 |
Purity |
95 |
Origin of Product |
United States |
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